Cas no 1891284-96-0 (3-(2-methoxy-3-methylphenyl)propan-1-ol)

• Product Name: 3-(2-methoxy-3-methylphenyl)propan-1-ol
• CAS No: 1891284-96-0
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6522210
• PubChem ID: 117278469
• Update Time: 2025-06-08

3-(2-methoxy-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-3-methylphenyl)propan-1-ol
• SCHEMBL23964582
• EN300-1784832
• 1891284-96-0
• A1-37986

• Inchi： 1S/C11H16O2/c1-9-5-3-6-10(7-4-8-12)11(9)13-2/h3,5-6,12H,4,7-8H2,1-2H3
• InChI Key： QSVZKSZNDOSPOJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1CCCO

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(2-methoxy-3-methylphenyl)propan-1-ol

Introduction to 3-(2-methoxy-3-methylphenyl)propan-1-ol (CAS No. 1891284-96-0)

3-(2-methoxy-3-methylphenyl)propan-1-ol, with the CAS number 1891284-96-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a propyl chain attached to a substituted phenyl ring. The presence of a methoxy and methyl group on the phenyl ring imparts specific chemical properties that make it an interesting subject for research and development.

The chemical formula of 3-(2-methoxy-3-methylphenyl)propan-1-ol is C₁₁H₁₆O₂. Its molecular weight is 184.24 g/mol, and it exists as a colorless liquid at room temperature. The compound's solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In the pharmaceutical industry, 3-(2-methoxy-3-methylphenyl)propan-1-ol has shown promise as an intermediate in the synthesis of various drugs. Recent studies have explored its potential as a precursor for the development of new analgesics and anti-inflammatory agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that the methoxy and methyl substituents on the phenyl ring played a crucial role in enhancing the compound's biological activity.

Beyond pharmaceutical applications, 3-(2-methoxy-3-methylphenyl)propan-1-ol has also been investigated for its use in materials science. A 2021 study published in the Journal of Materials Chemistry A explored the compound's potential as a functional monomer for the synthesis of advanced polymers. The researchers demonstrated that polymers derived from this compound exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as coatings and adhesives.

The synthetic route to produce 3-(2-methoxy-3-methylphenyl)propan-1-ol involves several well-established chemical reactions. One common method involves the Grignard reaction between 2-methoxy-3-methylbenzaldehyde and propargyl bromide, followed by reduction with sodium borohydride. This multi-step process yields high purity product with good yield. Another approach involves the palladium-catalyzed coupling reaction between 2-methoxy-3-methyliodobenzene and propargyl alcohol, which has been shown to be more efficient and environmentally friendly.

The safety profile of 3-(2-methoxy-3-methylphenyl)propan-1-ol is an important consideration for its industrial use. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure worker safety. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when handling this compound to minimize exposure risks.

In conclusion, 3-(2-methoxy-3-methylphenyl)propan-1-ol (CAS No. 1891284-96-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.